Cas no 1311314-90-5 (2-chloro-5-(4-chlorophenyl)methyl-4,6-dimethylpyrimidine)

• Product Name: 2-chloro-5-(4-chlorophenyl)methyl-4,6-dimethylpyrimidine
• CAS No: 1311314-90-5
• MF: C₁₃H₁₂Cl₂N₂
• MW: 267.153780937195
• MDL: MFCD18483126
• CID: 5571855
• PubChem ID: 52908084
• Update Time: 2025-11-02

2-chloro-5-(4-chlorophenyl)methyl-4,6-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(4-chlorophenyl)methyl-4,6-dimethylpyrimidine

• MDL： MFCD18483126
• Inchi： 1S/C13H12Cl2N2/c1-8-12(9(2)17-13(15)16-8)7-10-3-5-11(14)6-4-10/h3-6H,7H2,1-2H3
• InChI Key： DTDIOZWLPWZDTM-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(C)=C(CC2=CC=C(Cl)C=C2)C(C)=N1

Additional information on 2-chloro-5-(4-chlorophenyl)methyl-4,6-dimethylpyrimidine

Comprehensive Guide to 2-Chloro-5-(4-Chlorophenyl)Methyl-4,6-Dimethylpyrimidine (CAS No. 1311314-90-5)

2-Chloro-5-(4-chlorophenyl)methyl-4,6-dimethylpyrimidine (CAS No. 1311314-90-5) is a specialized pyrimidine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chlorinated aromatic and methyl-substituted pyrimidine structure, has garnered attention for its potential in developing novel bioactive molecules. Researchers and industry professionals frequently search for CAS 1311314-90-5, 2-chloro-5-(4-chlorophenyl)methyl-4,6-dimethylpyrimidine synthesis, and its applications in drug discovery, reflecting its growing relevance in scientific circles.

The molecular formula of 2-chloro-5-(4-chlorophenyl)methyl-4,6-dimethylpyrimidine is C₁₃H₁₂Cl₂N₂, with a molecular weight of 267.15 g/mol. Its structure features a pyrimidine core substituted with two methyl groups at positions 4 and 6, a chlorine atom at position 2, and a 4-chlorobenzyl moiety at position 5. This arrangement contributes to its distinct physicochemical properties, including moderate lipophilicity and stability under standard conditions. These traits make it a valuable intermediate in the synthesis of more complex heterocyclic compounds.

In pharmaceutical research, CAS 1311314-90-5 is explored as a building block for kinase inhibitors and antimicrobial agents. Recent studies highlight its role in modulating protein-protein interactions, a hot topic in targeted cancer therapies. The compound’s chlorophenyl and dimethylpyrimidine motifs are particularly attractive for designing molecules with improved binding affinity and selectivity. Queries like "pyrimidine derivatives in medicinal chemistry" and "chlorophenylmethylpyrimidine applications" often lead researchers to this compound, underscoring its importance in modern drug development.

Agrochemical applications of 2-chloro-5-(4-chlorophenyl)methyl-4,6-dimethylpyrimidine are equally promising. Its structural features align with those of known pesticide intermediates, particularly in developing fungicides and herbicides. The compound’s ability to interfere with microbial growth pathways has sparked interest in sustainable agriculture solutions, a trending topic amid global food security concerns. Searches for "chlorinated pyrimidines in crop protection" or "eco-friendly agrochemical intermediates" frequently reference this chemical.

Synthetic routes to 2-chloro-5-(4-chlorophenyl)methyl-4,6-dimethylpyrimidine typically involve condensation reactions of chlorinated benzyl precursors with dimethylpyrimidine derivatives. Recent advancements in green chemistry have optimized these processes to reduce waste and improve yields—addressing the industry’s push toward environmentally friendly synthesis. Laboratory protocols for this compound are often sought under terms like "CAS 1311314-90-5 preparation" or "scalable pyrimidine synthesis."

The commercial availability of 2-chloro-5-(4-chlorophenyl)methyl-4,6-dimethylpyrimidine has increased due to demand from contract research organizations and specialty chemical suppliers. Quality specifications typically emphasize ≥95% purity (HPLC), with rigorous controls for residual solvents. Storage recommendations include protection from light and moisture at 2–8°C to maintain stability. These details are critical for buyers searching "high-purity CAS 1311314-90-5 suppliers" or "pyrimidine derivative storage guidelines."

Ongoing research into 2-chloro-5-(4-chlorophenyl)methyl-4,6-dimethylpyrimidine explores its potential in material science, particularly as a precursor for organic electronic materials. Its conjugated system and halogen substituents make it a candidate for developing charge-transport layers in OLEDs—a connection evident in searches like "pyrimidine-based semiconductors". This multidisciplinary applicability positions the compound at the intersection of chemistry, biology, and engineering.

Regulatory status varies by region, but 2-chloro-5-(4-chlorophenyl)methyl-4,6-dimethylpyrimidine generally falls under standard laboratory chemical classifications. Safety data sheets (SDS) recommend standard organic compound handling practices—gloves, goggles, and ventilation—which align with queries such as "CAS 1311314-90-5 safety protocols". Its non-explosive and non-flammable nature distinguishes it from more hazardous chlorinated compounds.

Future prospects for 2-chloro-5-(4-chlorophenyl)methyl-4,6-dimethylpyrimidine include expanded roles in combinatorial chemistry libraries and high-throughput screening. As AI-driven drug discovery accelerates, demand for diverse pyrimidine scaffolds like this one is expected to grow—reflected in emerging search trends like "machine learning in heterocyclic design". Its balanced properties make it a versatile candidate for next-generation molecular innovations.